Cas no 67455-76-9 (3-ethyl-9,10-dimethoxy-2,3,4,6,7,11b-hexahydro-1h-benzo[a]quinolizine-2-carbonitrile)

• Product Name: 3-ethyl-9,10-dimethoxy-2,3,4,6,7,11b-hexahydro-1h-benzo[a]quinolizine-2-carbonitrile
• CAS No: 67455-76-9
• MF: C₁₈H₂₄N₂O₂
• MW: 300.395364761353
• CID: 966048
• PubChem ID: 320331
• Update Time: 2025-04-19

3-ethyl-9,10-dimethoxy-2,3,4,6,7,11b-hexahydro-1h-benzo[a]quinolizine-2-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 3-ethyl-9,10-dimethoxy-2,3,4,6,7,11b-hexahydro-1h-benzo[a]quinolizine-2-carbonitrile
• (11bS)-3c-Aethyl-9,10-dimethoxy-(11br)-1,3,4,6,7,11b-hexahydro-2H-pyrido[2,1-a]isochinolin-2t-carbonitril
• (11bS)-3c-ethyl-9,10-dimethoxy-(11br)-1,3,4,6,7,11b-hexahydro-2H-pyrido[2,1-a]isoquinoline-2t-carbonitrile
• AC1L81ZT
• NSC267427
• 67455-76-9
• DTXSID00313203
• NSC-267427
• DS-004123
• 2H-benzo[a]quinolizine-2-carbonitrile, 3-ethyl-1,3,4,6,7,11b-hexahydro-9,10-dimethoxy-

• Inchi： 1S/C18H24N2O2/c1-4-12-11-20-6-5-13-8-17(21-2)18(22-3)9-15(13)16(20)7-14(12)10-19/h8-9,12,14,16H,4-7,11H2,1-3H3
• InChI Key： PLIJAYXVZSWMJM-UHFFFAOYSA-N
• SMILES： O(C)C1C(=CC2CCN3CC(CC)C(C#N)CC3C=2C=1)OC

Computed Properties

• Exact Mass: 300.18392
• Monoisotopic Mass: 300.183778013g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 432
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 45.5Ų

Experimental Properties

• PSA: 45.49
• LogP: 3.11058

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolizidines Quinolizidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolizidines